Cas no 1807079-49-7 (Ethyl 5-bromo-2-cyano-3-iodophenylacetate)

• Product Name: Ethyl 5-bromo-2-cyano-3-iodophenylacetate
• CAS No: 1807079-49-7
• MF: C₁₁H₉BrINO₂
• MW: 394.003134489059
• CID: 4945765
• Update Time: 2025-06-08

Ethyl 5-bromo-2-cyano-3-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-cyano-3-iodophenylacetate

• Inchi： 1S/C11H9BrINO2/c1-2-16-11(15)4-7-3-8(12)5-10(13)9(7)6-14/h3,5H,2,4H2,1H3
• InChI Key： YRASSEHIVVIEBY-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C#N)CC(=O)OCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromo-2-cyano-3-iodophenylacetate

Ethyl 5-bromo-2-cyano-3-iodophenylacetate (CAS No. 1807079-49-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 5-bromo-2-cyano-3-iodophenylacetate (CAS No. 1807079-49-7) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by the presence of both bromo and iodo substituents on a phenyl ring, make it an invaluable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents.

The molecular structure of Ethyl 5-bromo-2-cyano-3-iodophenylacetate consists of a phenyl ring substituted with a bromine atom at the 5-position, a cyano group at the 2-position, and an iodine atom at the 3-position. This arrangement imparts distinct reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. These properties have made it a preferred building block for medicinal chemists seeking to develop small-molecule drugs with enhanced pharmacological profiles.

In recent years, there has been a surge in research focusing on the development of inhibitors targeting protein-protein interactions (PPIs). PPIs play a crucial role in numerous biological pathways and are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Ethyl 5-bromo-2-cyano-3-iodophenylacetate has emerged as a valuable scaffold for designing PPI modulators. Its halogenated phenyl core can be readily modified to introduce specific pharmacophores that interact with target proteins. For instance, studies have demonstrated its utility in generating novel kinase inhibitors by leveraging its reactivity in Suzuki-Miyaura cross-coupling reactions.

The cyano group in the molecule also contributes to its synthetic utility. It can be converted into other functional groups such as carboxylic acids, amides, or esters through various chemical transformations. This flexibility allows chemists to tailor the compound’s properties for specific applications. Additionally, the presence of both bromo and iodo substituents provides multiple handles for further derivatization, enabling the construction of complex molecular architectures.

One notable application of Ethyl 5-bromo-2-cyano-3-iodophenylacetate is in the synthesis of antiviral agents. The growing threat of viral infections has spurred extensive research into developing new antiviral drugs with improved efficacy and reduced side effects. Researchers have utilized this compound as a precursor to create molecules that inhibit viral enzymes essential for replication. For example, derivatives of this scaffold have shown promising activity against herpesviruses by targeting viral polymerases.

The pharmaceutical industry has also explored the use of Ethyl 5-bromo-2-cyano-3-iodophenylacetate in the development of anticancer drugs. Cancer is a complex disease characterized by uncontrolled cell growth and proliferation. Small-molecule inhibitors that disrupt key signaling pathways involved in cancer progression are highly sought after. By modifying the structure of this compound, researchers have generated novel anticancer agents that exhibit potent activity against various cancer cell lines. These studies highlight its potential as a lead compound for further drug development.

Another area where this compound has found utility is in the synthesis of neuroprotective agents. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are major health challenges worldwide. The search for effective treatments has led to significant interest in compounds that can protect neurons from damage and slow disease progression. Ethyl 5-bromo-2-cyano-3-iodophenylacetate has been used to develop molecules that target specific neurotransmitter systems or modulate inflammatory responses in the brain.

The synthesis of Ethyl 5-bromo-2-cyano-3-iodophenylacetate itself is an intriguing process that showcases modern synthetic methodologies. The starting materials typically include commercially available aromatic compounds that undergo sequential halogenation and functionalization steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the desired substituents with high precision and yield.

In conclusion, Ethyl 5-bromo-2-cyano-3-iodophenylacetate (CAS No. 1807079-49-7) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound is likely to remain a cornerstone in synthetic chemistry efforts aimed at improving human health.